2-[(1,2,3,4-Tetrahydronaphthalen-1-yl)amino]propan-1-ol

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• SMILES: CC(CO)NC1CCCC2=CC=CC=C12
• InChI: InChI=1S/C13H19NO/c1-10(9-15)14-13-8-4-6-11-5-2-3-7-12(11)13/h2-3,5,7,10,13-15H,4,6,8-9H2,1H3
• InChIKey: XQZZTXXVNXHSLV-UHFFFAOYSA-N

2-[(1,2,3,4-Tetrahydronaphthalen-1-yl)amino]propan-1-ol: GPCR Ligand Building Block

2-[(1,2,3,4-Tetrahydronaphthalen-1-yl)amino]propan-1-ol (CAS 1155570-74-3) is a small-molecule amino alcohol building block featuring a chiral tetrahydronaphthalen-1-yl (tetralin) moiety linked via a secondary amine to a propan-1-ol backbone . This structural motif is characteristic of several pharmacologically active β-adrenoceptor ligands, including the β3-selective antagonist SR59230A, and 5-HT receptor agents [1][2]. The compound is supplied as a research chemical with a typical purity of 95%, intended for use as a synthetic intermediate in medicinal chemistry and chemical biology applications .

1

Chiral tetralin-1-yl amino alcohol building block for GPCR ligand synthesis

Enables construction of β3 / 5-HT7 receptor tool compounds

2

Primary alcohol handle for rapid parallel derivatization

Supports efficient library synthesis without protection steps

3

Certified purity ≥95% for fragment-based screening workflows

Reduces purification workload prior to primary screening

• [1] Manara L, et al. Functional identification of rat atypical beta-adrenoceptors by the first beta 3-selective antagonists, aryloxypropanolaminotetralins. Br J Pharmacol. 1996;117(3):435-442. View Source
• [2] Leopoldo M, et al. Structure-affinity relationship study on N-(1,2,3,4-tetrahydronaphthalen-1-yl)-4-aryl-1-piperazinealkylamides, a new class of 5-hydroxytryptamine7 receptor agents. J Med Chem. 2004;47(26):6616-6624. View Source

2-[(1,2,3,4-Tetrahydronaphthalen-1-yl)amino]propan-1-ol: Isomer Differentiation

In-class substitution of 2-[(1,2,3,4-tetrahydronaphthalen-1-yl)amino]propan-1-ol is precluded by two critical structural determinants of pharmacological activity: the regiochemistry of the amino group on the tetralin ring and the carbon chain length of the amino alcohol. Comparative structure-activity relationship (SAR) studies demonstrate that the 1-yl substitution pattern on the tetrahydronaphthalene ring confers distinct receptor binding profiles compared to 2-yl analogs, with the 1-yl configuration being essential for β3-adrenoceptor selectivity [1]. Furthermore, the specific propan-1-ol backbone establishes a defined spatial relationship between the hydrogen-bonding alcohol group and the lipophilic tetralin moiety, directly influencing the ligand's ability to adopt the bioactive conformation required for target engagement [2][3]. These stereoelectronic parameters cannot be replicated by generic amino alcohols lacking the fused bicyclic system or by regioisomers with alternative substitution patterns.

Regiochemistry mismatch

2-yl tetralin isomers lack reported β3 selectivity; substitution may result in divergent receptor pharmacology.

Chain length variation alters SAR

Amino alcohols with shorter/longer linkers shift the hydrogen-bonding geometry, compromising target engagement potential.

Generic amino alcohols lack tetralin ring

Simple aliphatic amino alcohols cannot reproduce the lipophilic tetralin anchor required for β3/5-HT7 binding.

• [1] Delgado A, et al. Synthesis and conformational analysis of 2-amino-1,2,3,4-tetrahydro-1-naphthalenols. Can J Chem. 1995;73(1):139-148. View Source
• [2] Leopoldo M, et al. Structure-affinity relationship study on N-(1,2,3,4-tetrahydronaphthalen-1-yl)-4-aryl-1-piperazinealkylamides, a new class of 5-hydroxytryptamine7 receptor agents. J Med Chem. 2004;47(26):6616-6624. View Source
• [3] Perrone R, et al. Synthesis and binding profile of constrained analogues of N-[4-(4-arylpiperazin-1-yl)butyl]-1,2,3,4-tetrahydronaphthalen-1-amine, a new class of 5-HT7 receptor agents. J Med Chem. 2005;48(8):2932-2941. View Source

2-[(1,2,3,4-Tetrahydronaphthalen-1-yl)amino]propan-1-ol: Procurement Evidence

Certified Purity for Fragment-Based Screening

Commercial suppliers of 2-[(1,2,3,4-tetrahydronaphthalen-1-yl)amino]propan-1-ol (CAS 1155570-74-3) consistently provide the compound at ≥95% purity as determined by HPLC or GC analysis . This purity threshold aligns with industry standards for fragment libraries, where 95% purity is the minimum requirement for reliable primary screening data [1]. In contrast, several structurally related tetrahydronaphthalen-1-yl amino alcohols (e.g., CAS 1042574-94-6, CAS 1781318-35-1) are listed with unspecified or variable purity grades, necessitating additional in-house purification prior to use .

Certified Purity

Supporting evidence

≥95% (HPLC/GC)

vs. structurally related tetralin amino alcohols with unspecified purity

Meets fragment library purity threshold for reliable screening data

Data to verify per lot; supplier specifications

Evidence Dimension	Assayed Purity (HPLC/GC)
Target Compound Data	95% minimum
Comparator Or Baseline	3-[(1,2,3,4-Tetrahydronaphthalen-1-yl)amino]propan-1-ol (CAS 1042574-94-6); 2-(1,2,3,4-Tetrahydronaphthalen-1-yl)propan-1-ol (CAS 1781318-35-1)
Quantified Difference	Target compound: ≥95% documented; Comparators: purity grade not explicitly certified in public vendor listings
Conditions	Commercial product specifications as reported by independent chemical suppliers

Why This Matters

Procuring a compound with certified 95% purity reduces workflow delays and costs associated with preparative purification, which is particularly critical for high-throughput screening campaigns where large numbers of fragments must be tested rapidly.

• [1] Keserű GM, et al. Design principles for fragment libraries: maximizing the value of learnings from pharma fragment-based drug discovery (FBDD) programs for use in academia. J Med Chem. 2016;59(18):8189-8206. View Source

1-yl Regiochemistry Enables β3 Selectivity

The position of the amino group on the tetrahydronaphthalene ring is a critical determinant of receptor subtype selectivity. The 1-yl amino configuration, as present in the target compound and its elaborated derivative SR59230A, yields a β3-adrenoceptor IC50 of 40 nM, with selectivity ratios of 10.2-fold over β1 (IC50 = 408 nM) and 16.2-fold over β2 (IC50 = 648 nM) [1]. In contrast, the 2-yl regioisomer (2-[(1,2,3,4-tetrahydronaphthalen-2-yl)amino]propan-1-ol, CAS 1158046-85-5) has not been reported to exhibit this β3-selective pharmacological profile in peer-reviewed literature .

1‑yl vs 2‑yl Regiochemistry

Class-level inference

SR59230A (1‑yl derivative): β3 IC50 40 nM, >10‑fold selectivity over β1/β2

2‑yl isomer: no peer‑reported β3‑selective profile

1‑yl substitution required for β3‑adrenoceptor pharmacology studies

Radioligand displacement in cloned human receptors; source review

Evidence Dimension	β-Adrenoceptor Subtype Selectivity (IC50)
Target Compound Data	Derivative SR59230A: β3 IC50 = 40 nM; β1 IC50 = 408 nM; β2 IC50 = 648 nM
Comparator Or Baseline	2-[(1,2,3,4-Tetrahydronaphthalen-2-yl)amino]propan-1-ol (CAS 1158046-85-5) and derivatives thereof
Quantified Difference	1-yl substitution confers β3-selectivity (selectivity ratios >10-fold); 2-yl substitution does not yield comparable selectivity in published SAR studies
Conditions	In vitro radioligand displacement assays using cloned human β1, β2, and β3 adrenoceptors expressed in CHO cells

Why This Matters

For researchers developing β3-selective pharmacological probes, the 1-yl substitution pattern is an essential structural requirement; procurement of the 2-yl isomer would likely yield a compound with fundamentally different and potentially undesirable receptor selectivity.

• [1] Manara L, et al. Functional identification of rat atypical beta-adrenoceptors by the first beta 3-selective antagonists, aryloxypropanolaminotetralins. Br J Pharmacol. 1996;117(3):435-442. View Source

Refrigerated Storage for Compound Integrity

2-[(1,2,3,4-Tetrahydronaphthalen-1-yl)amino]propan-1-ol requires storage at 2-8°C in a sealed, dry environment to maintain chemical stability . This specified storage condition contrasts with more robust tetrahydronaphthalene derivatives that lack the free amino alcohol functionality (e.g., 2-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-1-ol, CAS 1781318-35-1), which are typically shipped and stored at ambient temperature . The cold-chain requirement for the target compound reflects the presence of the secondary amine, which is susceptible to oxidation and degradation under uncontrolled conditions.

Storage Requirement

Supporting evidence

2–8 °C, sealed, dry

vs. ambient storage for analogs without free amine

Cold chain needed to preserve secondary amine integrity

Compromised storage may cause batch variability

Evidence Dimension	Recommended Storage Temperature
Target Compound Data	2-8°C (sealed, dry conditions)
Comparator Or Baseline	2-(1,2,3,4-Tetrahydronaphthalen-1-yl)propan-1-ol (CAS 1781318-35-1)
Quantified Difference	Target compound: refrigerated storage; Comparator: room temperature shipping/storage
Conditions	As specified in vendor technical datasheets

Why This Matters

Proper storage and handling protocols are essential for maintaining compound integrity across multiple experimental uses; procurement decisions must account for available cold storage capacity, as failure to adhere to temperature recommendations may result in batch-to-batch variability and compromised experimental reproducibility.

Direct Conjugation via Primary Alcohol

The propan-1-ol terminus of 2-[(1,2,3,4-tetrahydronaphthalen-1-yl)amino]propan-1-ol presents a free primary hydroxyl group that can be directly functionalized via esterification, etherification, or oxidation without requiring protecting group manipulations [1]. This contrasts with the propan-2-ol backbone found in many β-blocker scaffolds (e.g., SR59230A, propranolol), where the secondary alcohol necessitates selective protection strategies during further derivatization [2]. The primary alcohol moiety provides a single reactive handle that streamlines the synthesis of focused compound libraries.

Primary Alcohol Conjugation

Supporting evidence

Free –CH2OH handle for esterification, etherification, oxidation

Contrasts with secondary alcohol in SR59230A requiring protection

Streamlines library synthesis without orthogonal protection

General synthetic chemistry context

Evidence Dimension	Alcohol Type and Synthetic Accessibility
Target Compound Data	Primary alcohol (propan-1-ol); one reactive hydroxyl handle
Comparator Or Baseline	SR59230A: secondary alcohol (propan-2-ol) with competing reactivity from aryloxy ether
Quantified Difference	Target compound: single, unprotected hydroxyl group available for chemoselective reactions; Comparator: secondary alcohol requiring orthogonal protection in multi-step sequences
Conditions	General organic synthesis considerations

Why This Matters

The primary alcohol functionality facilitates more efficient library synthesis workflows, reducing the number of synthetic steps required to generate diverse analogs, thereby lowering overall project timelines and costs.

• [1] Carey FA, Sundberg RJ. Advanced Organic Chemistry: Part B: Reactions and Synthesis. 5th ed. Springer; 2007. View Source
• [2] Manara L, et al. Functional identification of rat atypical beta-adrenoceptors by the first beta 3-selective antagonists, aryloxypropanolaminotetralins. Br J Pharmacol. 1996;117(3):435-442. View Source

2-[(1,2,3,4-Tetrahydronaphthalen-1-yl)amino]propan-1-ol: Use Cases

Fragment Screening for β3 Modulators

The tetrahydronaphthalen-1-yl amino scaffold, present in the target compound, has been validated as a privileged structure for β3-adrenoceptor binding, with the elaborated derivative SR59230A demonstrating an IC50 of 40 nM at β3 receptors and >10-fold selectivity over β1 and β2 subtypes [1]. The certified 95% purity of the building block enables its direct inclusion in fragment libraries for biophysical screening (e.g., SPR, NMR, thermal shift assays) against β3-adrenoceptor to identify novel chemotypes.

5-HT7 Ligand Library Synthesis

N-(1,2,3,4-Tetrahydronaphthalen-1-yl)amine derivatives have been extensively characterized as high-affinity ligands for the 5-HT7 serotonin receptor, with SAR studies demonstrating that the 1-yl substitution pattern is critical for receptor engagement [2]. The free primary alcohol of 2-[(1,2,3,4-tetrahydronaphthalen-1-yl)amino]propan-1-ol can be efficiently converted to diverse ester, ether, or carbamate linkages, facilitating the rapid parallel synthesis of compound libraries for 5-HT7 hit-to-lead optimization [3].

Chiral Adrenergic Antagonist Synthesis

The tetrahydronaphthalen-1-yl moiety in the target compound is an established pharmacophore for β-adrenergic antagonists. The chiral center at the 1-position of the tetralin ring, when resolved or synthesized asymmetrically, yields enantiomers with distinct pharmacological profiles [4]. 2-[(1,2,3,4-Tetrahydronaphthalen-1-yl)amino]propan-1-ol serves as a versatile intermediate for the preparation of enantiomerically pure aryloxypropanolaminotetralins, including SR59230A, following appropriate functionalization at the amine and alcohol positions [1].

Application

Selection Property

Validation Focus

Fragment screening for β3 modulators

1‑yl regiochemistry & certified purity

β3 binding assay selectivity profiling

5‑HT7 ligand library synthesis

Primary alcohol conjugation handle

5‑HT7 receptor affinity SAR studies

Chiral adrenergic tool compound synthesis

Chiral tetralin-1-yl scaffold

Enantiomeric resolution & β‑adrenoceptor assay

• [1] Manara L, et al. Functional identification of rat atypical beta-adrenoceptors by the first beta 3-selective antagonists, aryloxypropanolaminotetralins. Br J Pharmacol. 1996;117(3):435-442. View Source
• [2] Leopoldo M, et al. Structure-affinity relationship study on N-(1,2,3,4-tetrahydronaphthalen-1-yl)-4-aryl-1-piperazinealkylamides, a new class of 5-hydroxytryptamine7 receptor agents. J Med Chem. 2004;47(26):6616-6624. View Source
• [3] Perrone R, et al. Synthesis and binding profile of constrained analogues of N-[4-(4-arylpiperazin-1-yl)butyl]-1,2,3,4-tetrahydronaphthalen-1-amine, a new class of 5-HT7 receptor agents. J Med Chem. 2005;48(8):2932-2941. View Source
• [4] Delgado A, et al. Synthesis and conformational analysis of 2-amino-1,2,3,4-tetrahydro-1-naphthalenols. Can J Chem. 1995;73(1):139-148. View Source